4-oxo-N-[3-(quinoline-2-carbonylamino)propyl]-1H-quinazoline-2-carboxamide

• Molecular Formula: C22H19N5O3
• Molecular Weight: 401.4 g/mol
• IUPAC Name: 4-oxo-N-[3-(quinoline-2-carbonylamino)propyl]-1H-quinazoline-2-carboxamide
• InChI: InChI=1S/C22H19N5O3/c28-20-15-7-2-4-9-17(15)26-19(27-20)22(30)24-13-5-12-23-21(29)18-11-10-14-6-1-3-8-16(14)25-18/h1-4,6-11H,5,12-13H2,(H,23,29)(H,24,30)(H,26,27,28)
• InChI Key: NUEPNBHGOWDQIO-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=N2)C(=O)NCCCNC(=O)C3=NC(=O)C4=CC=CC=C4N3

Description

4-oxo-N-[3-(quinoline-2-carbonylamino)propyl]-1H-quinazoline-2-carboxamide is a synthetic compound that belongs to the class of quinazoline derivatives. It has gained significant attention in scientific research due to its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 4-oxo-N-[3-(quinoline-2-carbonylamino)propyl]-1H-quinazoline-2-carboxamide involves the inhibition of various signaling pathways that are involved in the progression of cancer, inflammation, and neurodegenerative disorders. It inhibits the activity of enzymes such as tyrosine kinases and topoisomerases, which are involved in the growth and proliferation of cancer cells. It also inhibits the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs), which are involved in the production of pro-inflammatory cytokines. Additionally, it activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the regulation of oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
4-oxo-N-[3-(quinoline-2-carbonylamino)propyl]-1H-quinazoline-2-carboxamide has been found to exhibit various biochemical and physiological effects in the body. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect against oxidative stress and neurodegeneration. It also exhibits good pharmacokinetic properties, such as good oral bioavailability and low toxicity.

Advantages and Limitations for Lab Experiments

The advantages of using 4-oxo-N-[3-(quinoline-2-carbonylamino)propyl]-1H-quinazoline-2-carboxamide in lab experiments include its potent anticancer, anti-inflammatory, and neuroprotective activities, as well as its good pharmacokinetic properties. However, the limitations include its high cost of synthesis and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research on 4-oxo-N-[3-(quinoline-2-carbonylamino)propyl]-1H-quinazoline-2-carboxamide. These include the development of more efficient synthesis methods, the evaluation of its safety and efficacy in humans, the investigation of its potential use in combination therapies, and the exploration of its potential applications in other diseases such as diabetes and cardiovascular diseases. Additionally, further studies are needed to elucidate the molecular mechanisms underlying its therapeutic effects.

Synthesis Methods

The synthesis of 4-oxo-N-[3-(quinoline-2-carbonylamino)propyl]-1H-quinazoline-2-carboxamide involves the reaction of 2-aminobenzamide and 2-chloro-N-(3-chloropropyl)quinoline-2-carboxamide in the presence of a base, followed by the addition of an oxidizing agent to obtain the desired product.

Scientific Research Applications

4-oxo-N-[3-(quinoline-2-carbonylamino)propyl]-1H-quinazoline-2-carboxamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been found to exhibit potent anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis. It also possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Moreover, it has shown neuroprotective effects by reducing oxidative stress and inflammation in the brain.